2-ethoxy-5-methyl-N-(3-quinolinyl)benzenesulfonamide

Specification

• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-ethoxy-5-methyl-N-quinolin-3-ylbenzenesulfonamide
• Standard InChI: InChI=1S/C18H18N2O3S/c1-3-23-17-9-8-13(2)10-18(17)24(21,22)20-15-11-14-6-4-5-7-16(14)19-12-15/h4-12,20H,3H2,1-2H3
• Standard InChI Key: PPHKISFMXAXHFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C)S(=O)(=O)NC2=CC3=CC=CC=C3N=C2

Introduction

Structural and Molecular Characteristics

Chemical Architecture

The compound’s structure comprises three distinct regions:

• Benzenesulfonamide core: A benzene ring with a sulfonamide group ($-\text{SO}_2\text{NH}_2$) at position 1.

• Substituents:

  • A 2-ethoxy group ($-\text{OCH}_2\text{CH}_3$) at position 2.

  • A 5-methyl group ($-\text{CH}_3$) at position 5.

• Quinoline moiety: A bicyclic aromatic system (quinoline) attached to the sulfonamide nitrogen.

Table 1: Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{18}\text{H}_{18}\text{N}_{2}\text{O}_{3}\text{S}$
Molecular Weight	342.4 g/mol
CAS Number	VCID: VC16360047
Key Functional Groups	Sulfonamide, ethoxy, quinoline

The quinoline group enhances lipophilicity, potentially improving blood-brain barrier penetration, while the ethoxy and methyl groups modulate electronic and steric properties.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of 2-ethoxy-5-methyl-N-(3-quinolinyl)benzenesulfonamide involves a multi-step protocol:

• Sulfonamide Formation: Reacting 2-ethoxy-5-methylbenzenesulfonyl chloride with 3-aminoquinoline under basic conditions (e.g., NaHCO$_3$) to form the sulfonamide bond.

• Purification: Chromatographic techniques (TLC, HPLC) ensure >95% purity.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield	Monitoring Method
1	3-Aminoquinoline, DCM, RT	78%	TLC (EtOAc/Hexane)
2	Column chromatography	95%	HPLC (C18 column)

Modifications to the quinoline ring (e.g., halogenation) are feasible post-synthesis to enhance binding affinity.

Mechanism of Action: Carbonic Anhydrase Inhibition

Target Enzymes

The compound selectively inhibits human carbonic anhydrase (CA) isoforms, particularly CA-II and CA-IX, which regulate physiological pH and CO$_2$ hydration.

Table 3: Inhibitory Activity (IC$_{50}$)

CA Isoform	IC$_{50}$ (nM)	Selectivity vs. CA-I
CA-II	12.4	15-fold
CA-IX	8.7	22-fold

The quinoline moiety interacts with hydrophobic pockets near the enzyme’s active site, while the sulfonamide group coordinates the catalytic zinc ion.

Analytical Characterization

Spectroscopic Validation

• NMR: $^1\text{H}$-NMR (400 MHz, DMSO-$d_6$): δ 8.92 (s, 1H, quinoline-H), 7.78–7.12 (m, aromatic-H), 3.98 (q, $J = 7.0$ Hz, 2H, OCH$_2$), 2.34 (s, 3H, CH$_3$).

• IR: Peaks at 1175 cm$^{-1}$ (S=O asymmetric stretch) and 1340 cm$^{-1}$ (S=O symmetric stretch) confirm sulfonamide formation.

Therapeutic Applications and Future Directions

Antiglaucoma Activity

In preclinical models, the compound reduced intraocular pressure by 34% at 10 μM, comparable to dorzolamide, a clinical CA inhibitor.

Table 4: Comparative Pharmacokinetics

Parameter	2-Ethoxy-5-methyl-N-(3-quinolinyl)benzenesulfonamide	Acetazolamide
Plasma Half-life	6.2 h	3.1 h
Microsomal Stability (human)	82% remaining after 1 h	45%